Cas no 1342611-03-3 ({[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine)

{[1-(2-Ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine is a pyrazole-based amine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 1H-pyrazole core functionalized with a 2-ethoxyethyl group at the 1-position and a methylaminomethyl group at the 4-position, offering versatility for further derivatization. The ethoxyethyl side chain enhances solubility in polar organic solvents, while the methylamine moiety provides a reactive site for coupling or modification. This compound may serve as a key intermediate in the synthesis of bioactive molecules, particularly in the development of receptor-targeted ligands or enzyme inhibitors. Its balanced lipophilicity and functional group reactivity make it a valuable scaffold for medicinal chemistry applications.
{[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine structure
1342611-03-3 structure
Product name:{[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine
CAS No:1342611-03-3
MF:C9H17N3O
MW:183.250781774521
CID:5573932

{[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-methanamine, 1-(2-ethoxyethyl)-N-methyl-
    • {[1-(2-ethoxyethyl)-1h-pyrazol-4-yl]methyl}(methyl)amine
    • {[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine
    • Inchi: 1S/C9H17N3O/c1-3-13-5-4-12-8-9(6-10-2)7-11-12/h7-8,10H,3-6H2,1-2H3
    • InChI Key: MIWNIWDNJWJWON-UHFFFAOYSA-N
    • SMILES: N1(CCOCC)C=C(CNC)C=N1

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 278.0±25.0 °C at 760 mmHg
  • Flash Point: 121.9±23.2 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C
  • pka: 9.34±0.10(Predicted)

{[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine Security Information

{[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
E118741-500mg
{[1-(2-ethoxyethyl)-1h-pyrazol-4-yl]methyl}(methyl)amine
1342611-03-3
500mg
$ 365.00 2022-06-05
Life Chemicals
F2147-7248-1g
{[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine
1342611-03-3 95%+
1g
$401.0 2023-09-06
Life Chemicals
F2147-7248-5g
{[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine
1342611-03-3 95%+
5g
$1203.0 2023-09-06
Life Chemicals
F2147-7248-0.5g
{[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine
1342611-03-3 95%+
0.5g
$380.0 2023-09-06
TRC
E118741-1g
{[1-(2-ethoxyethyl)-1h-pyrazol-4-yl]methyl}(methyl)amine
1342611-03-3
1g
$ 570.00 2022-06-05
Life Chemicals
F2147-7248-0.25g
{[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine
1342611-03-3 95%+
0.25g
$361.0 2023-09-06
Life Chemicals
F2147-7248-10g
{[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine
1342611-03-3 95%+
10g
$1684.0 2023-09-06
Life Chemicals
F2147-7248-2.5g
{[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine
1342611-03-3 95%+
2.5g
$802.0 2023-09-06
TRC
E118741-100mg
{[1-(2-ethoxyethyl)-1h-pyrazol-4-yl]methyl}(methyl)amine
1342611-03-3
100mg
$ 95.00 2022-06-05

Additional information on {[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine

Recent Advances in the Study of {[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine (CAS: 1342611-03-3)

The compound {[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine (CAS: 1342611-03-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and ethoxyethyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key breakthroughs in the study of this compound is its role as a modulator of specific neurotransmitter systems. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that {[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine exhibits high affinity for certain G-protein-coupled receptors (GPCRs), particularly those involved in neurological disorders such as anxiety and depression. The study utilized advanced computational modeling and in vitro assays to elucidate the binding interactions, revealing a unique binding pocket that could be exploited for the design of more selective therapeutics.

In addition to its neurological applications, recent investigations have explored the compound's potential in oncology. A 2024 study in Cancer Research highlighted its efficacy as an inhibitor of specific kinase pathways implicated in tumor growth. The researchers employed a combination of cell-based assays and xenograft models to demonstrate the compound's ability to suppress proliferation in certain cancer cell lines, with minimal off-target effects. These findings suggest that {[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine could serve as a scaffold for developing novel anticancer agents.

The synthetic pathways for this compound have also been optimized in recent years. A paper in Organic Process Research & Development (2023) detailed a scalable and cost-effective method for producing {[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine with high purity and yield. The new protocol reduces the reliance on hazardous reagents and improves the overall sustainability of the synthesis, making it more feasible for industrial-scale production.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and safety profile. Preliminary toxicology studies indicate that while the compound is well-tolerated in animal models, further research is needed to assess its long-term effects and potential interactions with other medications. Ongoing clinical trials are expected to provide more comprehensive data on its therapeutic viability.

In conclusion, {[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine (CAS: 1342611-03-3) represents a promising candidate for multiple therapeutic areas. Its unique chemical structure and versatile biological activity make it a valuable subject for continued research. Future studies should focus on optimizing its pharmacological properties and translating preclinical findings into clinical applications.

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